Cas no 39149-65-0 (tert-butyl 2-methyl-3-oxobutanoate)

• Product Name: tert-butyl 2-methyl-3-oxobutanoate
• CAS No: 39149-65-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD03425856
• CID: 297431
• PubChem ID: 11745089
• Update Time: 2025-04-19

tert-butyl 2-methyl-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-methyl-3-oxo-, 1,1-dimethylethyl ester
• TERT.-BUTYL 2-METHYL-3-OXOBUTANOATE
• TERT-BUTYL 2-METHYL-3-OXOBUTANOATE
• 2-methyl-3-oxo-butyric acid tert-butyl ester
• 2-Methylacetoacetic acid tert-butylester
• Acetoaceticacid,2-methyl-,tert-butyl ester (7CI)
• tert-Butyl 2-methylacetoacetate
• tert-Butyl a-methylacetoacetate
• EN300-260455
• AKOS006279190
• MFCD03425856
• SCHEMBL1141948
• Butanoic acid, 2-methyl-3-oxo-, 1,1-dimethylethyl ester
• QIFZMFUCASLNCC-UHFFFAOYSA-N
• D84436
• A934990
• CS-0243192
• 39149-65-0
• DTXSID90471629
• t-butyl 2-methyl-3-oxobutanoate
• tert-butyl 2-methyl-3-oxobutanoate

• MDL： MFCD03425856
• Inchi： 1S/C9H16O3/c1-6(7(2)10)8(11)12-9(3,4)5/h6H,1-5H3
• InChI Key： QIFZMFUCASLNCC-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)=O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.55320